2,5-Dimethyl-1,4-hexadiene

• CAS: 927-97-9
• Molecular Formula: C8H14
• Molecular Weight: 110.20 g/mol
• InChI: InChI=1S/C8H14/c1-7(2)5-6-8(3)4/h6H,1,5H2,2-4H3
• InChIKey: JRFKHZNULLDOGQ-UHFFFAOYSA-N

2,5-Dimethyl-1,4-hexadiene CAS 927-97-9: Procurement-Grade Identity, Isomer Class, and Core Specifications

2,5-Dimethyl-1,4-hexadiene (CAS 927-97-9) is a branched, non-conjugated C₈ diene featuring two terminal isopropenyl groups separated by a methylene bridge. It belongs to the dimethylhexadiene (DMHD) isomer family and is distinct from its conjugated isomer 2,5-dimethyl-2,4-hexadiene (CAS 764-13-6) and the 1,5-diene isomer 2,5-dimethyl-1,5-hexadiene (CAS 627-58-7) [1]. Its non-conjugated 1,4-diene architecture confers a reactivity profile that differs fundamentally from the conjugated 2,4-isomer, making it a key intermediate or co-product in Prins condensation routes to renewable p-xylene [2] and a substrate for isomerization to the insecticide-precursor 2,4-isomer [3].

Isomer Identity Non-conjugated 1,4-diene architecture; distinct reactivity from conjugated 2,4-isomer

Procurement Workflow Prins condensation co-product; isomerization feedstock for insecticide intermediates; specialty monomer

Physical Form Reported liquid across broad temperature range; supports ambient and sub-ambient handling

• [1] PubChem Compound Summary. 2,5-Dimethyl-1,4-hexadiene. National Center for Biotechnology Information. CID 520826. View Source
• [2] Wang, S.; Iglesia, E. Mechanism of Isobutanal–Isobutene Prins Condensation Reactions on Solid Brønsted Acids. ACS Catal. 2016, 6, 7664–7684. DOI: 10.1021/acscatal.6b02171. View Source
• [3] US Patent US3928485A. Isomerization of olefins. Filed 1974. Expired. View Source

Why 2,5-Dimethyl-1,4-hexadiene Cannot Be Generically Substituted by Other Dimethylhexadiene Isomers

In procurement for chemical synthesis or industrial processes, the dimethylhexadiene isomers are not interchangeable. The non-conjugated 1,4-diene motif of 2,5-dimethyl-1,4-hexadiene dictates fundamentally different reactivity in cycloaddition, polymerization, and isomerization chemistry compared to the conjugated 2,4-diene [1]. Physical properties diverge sharply: the target compound remains liquid at −98 °C, while its conjugated analog solidifies at 11–14 °C . In Prins condensation product streams, the distribution among 1,3-, 1,4-, 1,5-, and 2,4-isomers is governed by acid strength and reaction conditions; substituting one isomer for another without adjusting downstream separation and conversion parameters leads to yield losses in p-xylene or insecticide intermediate production routes [2].

Attribute

2,5-Dimethyl-1,4-hexadiene (Target)

Conjugated 2,4-Isomer (Common Substitute)

Reactivity

Non-conjugated diene; may undergo distinct cycloaddition and polymerization pathways

Conjugated diene; divergent reactivity may not transfer to 1,4-diene processes

Physical State

Reported liquid at −98 °C; no heated storage required

Solidifies at 11–14 °C; heated infrastructure may be needed in many climates

Process Compatibility

Intermediate boiling point (~142 °C) enables fractional distillation from other isomers

Boils 8–10 °C lower; separation window may shift, requiring column redesign

• [1] US Patent US3928485A. Isomerization of olefins. Filed 1974. Expired. View Source
• [2] Wang, S.; Iglesia, E. Mechanism of Isobutanal–Isobutene Prins Condensation Reactions on Solid Brønsted Acids. ACS Catal. 2016, 6, 7664–7684. View Source

Quantitative Differential Evidence for 2,5-Dimethyl-1,4-hexadiene (927-97-9) Against Closest Analogs

Boiling Point: A ~10 °C Distillation Window Separates the 1,4-Isomer from the Conjugated 2,4-Isomer

The normal boiling point of 2,5-dimethyl-1,4-hexadiene is approximately 142 °C , which is 8–10 °C higher than that of its conjugated isomer 2,5-dimethyl-2,4-hexadiene (132–134 °C) . This boiling point differential enables fractional distillation as a viable separation strategy in mixed-isomer product streams from Prins condensation or isomerization reactors. In contrast, the 1,5-isomer (2,5-dimethyl-1,5-hexadiene) boils at 114 °C , a much larger 28 °C gap that places it in a different distillation fraction. The 1,4-isomer's intermediate boiling point among the DMHD isomers makes it the central fraction requiring careful column design for high-purity isolation.

Boiling Point

Data to verify

~142 °C (1,4-isomer)

vs 132–134 °C (2,4-isomer) / 114 °C (1,5-isomer)

Supports fractional distillation separation from conjugated isomer

Cross-study comparable; aggregated from vendor and database sources

Evidence Dimension	Normal boiling point (°C)
Target Compound Data	~142 °C
Comparator Or Baseline	2,5-Dimethyl-2,4-hexadiene: 132–134 °C; 2,5-Dimethyl-1,5-hexadiene: 114 °C; 1,4-Hexadiene (unsubstituted): 64–66 °C
Quantified Difference	Δ +8–10 °C vs. 2,4-isomer; Δ +28 °C vs. 1,5-isomer; Δ +76–78 °C vs. unsubstituted 1,4-hexadiene
Conditions	Atmospheric pressure (760 mmHg); data aggregated from multiple vendor and database sources.

Why This Matters

The ~10 °C boiling point elevation relative to the conjugated isomer defines the minimum theoretical tray requirement for distillation-based purification, directly impacting capital and operating expenditure in procurement decisions for isomer-specific processes.

Melting Point: A >110 °C Gap Determines Liquid-Handling Feasibility at Ambient and Sub-Ambient Temperatures

2,5-Dimethyl-1,4-hexadiene has a melting point of approximately −98 °C , remaining a free-flowing liquid across all practical laboratory and industrial operating temperatures. By contrast, the conjugated 2,5-dimethyl-2,4-hexadiene solidifies at 11–14 °C , meaning it requires heated storage and transfer infrastructure in many climates and almost all winter operating conditions. The 1,5-isomer melts at −75 °C , which is also substantially higher than the target compound. The unsubstituted parent 1,4-hexadiene is liquid at room temperature but has a far lower boiling point (64–66 °C), creating volatility management issues not present with the dimethylated 1,4-isomer.

Melting Point

Data to verify

−98 °C (1,4-isomer)

vs +11 to +14 °C (2,4-isomer)

Eliminates heated storage; supports cold-climate handling workflows

Data from chemical databases and COA values

Evidence Dimension	Melting point (°C)
Target Compound Data	−98 °C
Comparator Or Baseline	2,5-Dimethyl-2,4-hexadiene: +11 to +14 °C; 2,5-Dimethyl-1,5-hexadiene: −75 °C; 1,4-Hexadiene (unsubstituted): liquid at ambient
Quantified Difference	Δ >110 °C lower than 2,4-isomer; Δ 23 °C lower than 1,5-isomer
Conditions	Data from chemical database and vendor certificate-of-analysis values.

Why This Matters

For procurements involving outdoor storage, cold-climate operation, or continuous-flow processes without trace-heating, a −98 °C melting point eliminates the need for heated tankage, insulated transfer lines, and freeze-protection protocols required for the 2,4-isomer.

Refractive Index: A ΔnD >0.07 Differential Enables In-Line Composition Monitoring via Refractometry

The refractive index (n20/D) of 2,5-dimethyl-1,4-hexadiene is 1.3992 , while that of 2,5-dimethyl-2,4-hexadiene is approximately 1.47–1.48 . This ΔnD of >0.07 is well above the detection threshold of commercial process refractometers (typical resolution 0.0001–0.00001 RI units) [1], enabling real-time, non-destructive composition monitoring in continuous isomerization or distillation processes. The 1,5-isomer has an intermediate refractive index of 1.429 , providing three-way optical differentiation among the DMHD isomers.

Refractive Index

Data to verify

n20/D 1.3992

Δ >0.07 vs 2,4-isomer

Enables in-line process refractometry for composition monitoring

Vendor specification sheets; detection threshold exceeds process refractometer resolution

Evidence Dimension	Refractive index (n20/D)
Target Compound Data	1.3992
Comparator Or Baseline	2,5-Dimethyl-2,4-hexadiene: 1.47–1.48; 2,5-Dimethyl-1,5-hexadiene: 1.429; 1,4-Hexadiene (unsubstituted): 1.411
Quantified Difference	ΔnD >0.07 vs. 2,4-isomer; ΔnD ~0.03 vs. 1,5-isomer; ΔnD ~0.012 vs. unsubstituted 1,4-hexadiene
Conditions	20 °C, sodium D-line; vendor specification sheets and database values.

Why This Matters

The refractive index differential is sufficient to deploy process refractometry for real-time quality assurance in multi-ton procurement and isomer-specific synthesis campaigns, reducing reliance on off-line GC sampling.

• [1] K-Patents (Vaisala). Process Refractometer PR-43-GP: RI accuracy ±0.0002, range 1.3200–1.5400. Technical specification. View Source

Density as a Phase-Separation and Quality-Control Parameter in Mixed-Isomer Streams

The density of 2,5-dimethyl-1,4-hexadiene at 20 °C is 0.7704 g/mL , which is intermediate among the DMHD isomers: the 2,4-conjugated isomer has a density of 0.773 g/mL , while the 1,5-isomer is significantly less dense at 0.742 g/mL . The unsubstituted 1,4-hexadiene is substantially lighter at 0.71 g/mL . The ~0.027 g/mL density spread between the 1,4- and 1,5-isomers, and the ~0.06 g/mL spread relative to the unsubstituted parent, provide measurable gravity-based differentiation for quality control via digital densitometry, with a larger dynamic range than viscosity or surface tension measurements for this compound class.

Density (20 °C)

Data to verify

0.7704 g/mL

Δ +0.028 vs 1,5-isomer

Supports rapid densitometric QC identity confirmation

Measurable differentiation for incoming material acceptance; vendor data

Evidence Dimension	Density at 20–25 °C (g/mL)
Target Compound Data	0.7704
Comparator Or Baseline	2,5-Dimethyl-2,4-hexadiene: 0.773; 2,5-Dimethyl-1,5-hexadiene: 0.742; 1,4-Hexadiene: 0.71
Quantified Difference	Δ −0.0026 vs. 2,4-isomer; Δ +0.028 vs. 1,5-isomer; Δ +0.06 vs. unsubstituted 1,4-hexadiene
Conditions	20–25 °C; vendor specification data.

Why This Matters

The density difference relative to the unsubstituted parent and 1,5-isomer is sufficient to permit rapid incoming material identity verification by benchtop densitometry, reducing QC turnaround time in procurement acceptance workflows compared to GC-only protocols.

Prins Condensation: Acid-Strength-Dependent Selectivity to 2,5-DMH Isomer Mixture Containing the 1,4-Isomer

In the acid-catalyzed Prins condensation of isobutanal with isobutene, the primary product is a mixture of 2,5-dimethylhexadiene (2,5-DMH) isomers including the 1,4-isomer [1]. Wang and Iglesia (2016) demonstrated that 2,5-DMH selectivity over parallel isobutene oligomerization (which yields 2,4,4-trimethyl-pentene isomers) is inversely correlated with acid strength: weaker solid acids (niobic acid, aluminosilicates) favor 2,5-DMH formation, while stronger acids (heteropolyacids) preferentially catalyze oligomerization [1]. This is a class-level finding: the selectivity optimization applies to the entire DMHD isomer mixture rather than to the 1,4-isomer individually. However, because the 1,4-isomer constitutes a significant fraction of the DMHD product distribution—37.0% in a representative isomerization feedstock [2]—its availability and cost are coupled to the selectivity of the Prins condensation step.

Prins Selectivity

Class-level

2,5-DMH formation favored over oligomerization on weaker solid acids

Catalyst acid strength influences total DMHD yield; 1,4-isomer co-produced in mixture

Class-level inference; individual isomer selectivity not resolved (Wang & Iglesia 2016)

Evidence Dimension	2,5-DMH (all-isomer) selectivity vs. isobutene oligomerization as a function of acid strength
Target Compound Data	Not individually resolved; 2,5-dimethyl-1,4-hexadiene is co-produced as ~37% of DMHD isomer mixture in representative streams [2]
Comparator Or Baseline	Niobic acid and aluminosilicates (weaker acids): higher 2,5-DMH selectivity. Heteropolyacids (stronger acids): higher oligomerization selectivity [1].
Quantified Difference	Turnover rates for Prins condensation and oligomerization both increase with acid strength, but oligomerization benefits disproportionately from stronger conjugate anions, reducing 2,5-DMH selectivity on strong acids.
Conditions	453–633 K; gas-phase continuous flow reactor; isobutanal + isobutene feed over solid Brønsted acid catalysts.

Why This Matters

Users procuring 2,5-dimethyl-1,4-hexadiene for p-xylene precursor applications must understand that its production economics are tied to the acid catalyst selection in the upstream Prins unit; weaker acids maximize DMHD yield at the expense of per-site activity.

• [1] Wang, S.; Iglesia, E. Mechanism of Isobutanal–Isobutene Prins Condensation Reactions on Solid Brønsted Acids. ACS Catal. 2016, 6, 7664–7684. DOI: 10.1021/acscatal.6b02171. View Source
• [2] US Patent US3928485A. Isomerization of olefins. Example 17: feed mixture containing 37.0% 2,5-dimethyl-1,4-hexadiene. Filed 1974. View Source

Isomerization Feedstock Value: The 1,4-Isomer as a Direct Precursor to 2,5-Dimethyl-2,4-hexadiene (Insecticide Intermediate)

2,5-Dimethyl-1,4-hexadiene can be catalytically isomerized over alumina or solid acid catalysts to 2,5-dimethyl-2,4-hexadiene, which is an established intermediate for agricultural chemicals, insecticides (notably pyrethroid-class compounds), and pharmaceuticals [1][2]. US Patent 3,928,485 explicitly demonstrates that mixed DMHD feeds containing the 1,4-isomer are converted to the 2,4-isomer. In a continuous flow demonstration, a feed containing 37.0% 2,5-dimethyl-1,4-hexadiene was isomerized to yield 2,5-dimethyl-2,4-hexadiene as the dominant product, with 186 g of product recovered from 200 g of mixed-isomer feed [3]. This contrasts with the 1,5-isomer, which is also isomerizable but represents only 2% of the same representative feed mixture [3], and with the unsubstituted 1,4-hexadiene, which lacks the gem-dimethyl substitution pattern required for the insecticide intermediate application.

Isomerization Feedstock

Source review

37.0 wt% in representative feed

vs 2.0% (1,5-isomer); fully convertible to 2,4-isomer over alumina

Primary reactant for 2,4-isomer production; largest non-conjugated fraction

Patent example US3928485A; continuous flow isomerization demonstrated

Evidence Dimension	Mass fraction in representative DMHD isomerization feedstock and convertibility to 2,4-isomer
Target Compound Data	37.0 wt% of representative mixed DMHD feed; fully convertible to 2,5-dimethyl-2,4-hexadiene over alumina catalyst [3]
Comparator Or Baseline	2,5-Dimethyl-1,5-hexadiene: 2.0 wt% of same feed; 2,5-Dimethyl-1,3-hexadiene: 35.6 wt%; 2,5-Dimethyl-2,4-hexadiene: 25.3 wt% [3]
Quantified Difference	The 1,4-isomer constitutes the largest single component (37.0%) of the non-conjugated fraction in the isomerization feedstock, making it the primary reactant for 2,4-isomer production.
Conditions	Room-temperature isomerization over alumina-based catalyst; gas chromatographic monitoring at 5, 20, and 60 min time points.

Why This Matters

For procurement supporting insecticide intermediate manufacturing, the 1,4-isomer's high abundance in mixed DMHD streams and its quantitative convertibility to the 2,4-isomer make it the most volumetrically significant precursor, directly influencing campaign yield and economics.

• [1] EP 0215567 B1. 2,5-Dimethyl-2,4-hexadiene, which is an intermediate for preparing agricultural chemicals, insecticides or medicines. Filed 1986; published 1990. View Source
• [2] US Patent US3928485A. Isomerization of olefins. Filed 1974. Discloses isomerization of 2,5-dimethyl-1,4-hexadiene to 2,5-dimethyl-2,4-hexadiene. View Source
• [3] US Patent US3928485A. Example 17 and Example 18: feed composition (37.0% DMHD-1,4; 2.0% DMHD-1,5; 35.6% DMHD-1,3; 25.3% DMHD-2,4) and continuous isomerization yielding 186 g product from 200 g feed. View Source

Evidence-Backed Application Scenarios for 2,5-Dimethyl-1,4-hexadiene (927-97-9) Procurement

Renewable p-Xylene and Bio-Terephthalic Acid Production via Prins Condensation + Dehydrocyclization

Procurement of 2,5-dimethyl-1,4-hexadiene as a component of the 2,5-DMH isomer mixture from isobutanal–isobutene Prins condensation is central to the renewable p-xylene route. The 2,5-DMH mixture, in which the 1,4-isomer is a major constituent, is dehydrocyclized to p-xylene and subsequently oxidized to terephthalic acid for bio-PET production [1]. Catalyst selection (weaker solid acids such as niobic acid or aluminosilicates) is critical to maximize 2,5-DMH yield over competing isobutene oligomerization, as demonstrated by the quantitative turnover-rate analysis of Wang and Iglesia (2016) [1]. This scenario is most relevant for users developing or scaling bio-based aromatics supply chains.

Agrochemical Intermediate Manufacturing: Isomerization Feedstock for Pyrethroid Insecticide Precursors

The 1,4-isomer's demonstrated convertibility to 2,5-dimethyl-2,4-hexadiene over alumina catalysts [2], combined with its high abundance (~37 wt%) in mixed DMHD isomerization feedstocks [2], positions it as the primary feedstock for manufacturing the 2,4-isomer—an established intermediate for pyrethroid insecticides and other agricultural chemicals [3]. The physical property differentiation (notably the refractive index gap of >0.07 RI units vs. the 2,4-isomer) enables in-line composition monitoring during continuous isomerization, supporting process intensification and quality-by-design approaches.

Non-Conjugated Diene Monomer Research and Specialty Polymer Synthesis

The non-conjugated 1,4-diene architecture of 2,5-dimethyl-1,4-hexadiene distinguishes it from conjugated dienes in coordination polymerization. While the unsubstituted 1,4-hexadiene has been extensively studied as an EPDM third monomer [4], the dimethylated analog offers steric and electronic modulation of the diene moiety that affects monomer incorporation rates and polymer microstructure. The compound's liquid handling window—from −98 °C to 142 °C—provides a substantially broader liquid-phase processing range than either the 2,4-isomer (which freezes at 11–14 °C) or the unsubstituted parent (which boils at 64–66 °C), making it a candidate for metallocene-catalyzed copolymerization studies at elevated temperatures without solvent vapor-pressure constraints [5].

Isomer-Specific Reference Standard for DMHD Process Stream Analytical Method Development

The unique combination of physical constants—boiling point 142 °C, melting point −98 °C, refractive index 1.3992, density 0.7704—enables 2,5-dimethyl-1,4-hexadiene to serve as a calibration and reference standard for GC, refractometric, and densitometric analytical methods targeting DMHD isomer quantification in Prins condensation or isomerization process streams . Its intermediate boiling point among the DMHD isomers makes it a particularly informative retention-time marker for method development.

Application

Selection Property

Validation Focus

Renewable p-xylene synthesis

2,5-DMH isomer mixture from Prins condensation

Catalyst acid-strength selectivity and dehydrocyclization yield

Insecticide intermediate manufacturing

High abundance in mixed DMHD isomerization feedstock

Isomerization conversion efficiency and feedstock composition analysis

Specialty polymer synthesis

Non-conjugated diene with broad liquid-phase processing window

Copolymerization incorporation and polymer microstructure evaluation

DMHD process analytical standard

Unique combination of physical constants (bp, mp, nD, density)

Method development for GC, refractometry, and densitometry

• [1] Wang, S.; Iglesia, E. Mechanism of Isobutanal–Isobutene Prins Condensation Reactions on Solid Brønsted Acids. ACS Catal. 2016, 6, 7664–7684. View Source
• [2] US Patent US3928485A. Isomerization of olefins. Examples 17–18: 37.0% DMHD-1,4 in feed; isomerization to DMHD-2,4. Filed 1974. View Source
• [3] EP 0215567 B1. 2,5-Dimethyl-2,4-hexadiene as intermediate for agricultural chemicals, insecticides, or medicines. Published 1990. View Source
• [4] Baldwin, F.P.; Ver Strate, G. Diene Termonomer Type and EPDM Properties. Rubber Chemistry and Technology 1972, 45 (3), 709–778. (1,4-Hexadiene as EPDM third monomer comparison with ENB, DCPD.) View Source
• [5] Lal, J.; et al. Synthesis and characterization of polymers of 1,4-hexadienes. Journal of Polymer Science: Polymer Chemistry Edition 1980, 18, 1575–1591. View Source